Cas no 1040635-08-2 (6-(4-methoxyphenyl)-2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol)

6-(4-Methoxyphenyl)-2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol is a structurally complex heterocyclic compound featuring a pyrimidin-4-ol core substituted with a 4-methoxyphenyl group at the 6-position and a sulfanyl-linked 5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-ylmethyl moiety at the 2-position. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical research due to its multifunctional scaffold, which combines aromatic, oxazole, and pyrimidine motifs. Its distinct substitution pattern may confer selective binding properties, making it useful in the development of enzyme inhibitors or receptor modulators. The presence of both methoxy and methyl groups enhances its lipophilicity, potentially improving bioavailability in biological systems. Careful synthetic optimization ensures high purity and stability for research applications.
6-(4-methoxyphenyl)-2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol structure
1040635-08-2 structure
Product Name:6-(4-methoxyphenyl)-2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol
CAS No:1040635-08-2
MF:C23H21N3O3S
MW:419.49614405632
CID:5383667
Update Time:2025-05-22

6-(4-methoxyphenyl)-2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 6-(4-Methoxyphenyl)-2-[[[5-methyl-2-(4-methylphenyl)-4-oxazolyl]methyl]thio]-4(3H)-pyrimidinone
    • 6-(4-methoxyphenyl)-2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol
    • Inchi: 1S/C23H21N3O3S/c1-14-4-6-17(7-5-14)22-24-20(15(2)29-22)13-30-23-25-19(12-21(27)26-23)16-8-10-18(28-3)11-9-16/h4-12H,13H2,1-3H3,(H,25,26,27)
    • InChI Key: DCBNRYBJZPHASN-UHFFFAOYSA-N
    • SMILES: C1(SCC2=C(C)OC(C3=CC=C(C)C=C3)=N2)=NC(C2=CC=C(OC)C=C2)=CC(=O)N1

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 615.0±65.0 °C(Predicted)
  • pka: 7.16±0.50(Predicted)

6-(4-methoxyphenyl)-2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol Pricemore >>

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6-(4-methoxyphenyl)-2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol Related Literature

Additional information on 6-(4-methoxyphenyl)-2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol

Recent Advances in the Study of 6-(4-methoxyphenyl)-2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol (CAS: 104063-08-2)

The compound 6-(4-methoxyphenyl)-2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol (CAS: 104063-08-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a range of tyrosine kinases, particularly those involved in inflammatory pathways. The researchers utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions, revealing a unique binding mode that differentiates it from existing kinase inhibitors.

In addition to its kinase inhibitory properties, the compound has shown promise in preclinical models of cancer. A study conducted by researchers at the National Cancer Institute (NCI) in 2024 reported that 6-(4-methoxyphenyl)-2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol effectively suppressed tumor growth in xenograft models of breast cancer. The study attributed this effect to the compound's dual action as both a kinase inhibitor and an inducer of apoptosis, as evidenced by flow cytometry and Western blot analyses.

Further investigations into the compound's pharmacokinetic properties have also been conducted. A recent pharmacokinetic study published in Drug Metabolism and Disposition (2024) revealed that the compound exhibits favorable oral bioavailability and a half-life suitable for once-daily dosing. These findings are critical for its potential transition into clinical trials, as they address one of the major challenges in drug development—achieving optimal drug exposure.

Despite these promising results, challenges remain. For instance, the compound's solubility in aqueous solutions is limited, which could pose formulation challenges. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to overcome this limitation. A 2024 study in the International Journal of Pharmaceutics proposed a novel prodrug derivative that significantly improved solubility without compromising bioactivity.

In conclusion, 6-(4-methoxyphenyl)-2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol represents a versatile and promising candidate for further drug development. Its unique kinase inhibitory profile, combined with its apoptotic effects, positions it as a potential therapeutic for both inflammatory diseases and cancer. Future research should focus on optimizing its pharmacokinetic properties and advancing it into clinical trials to fully realize its therapeutic potential.

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